Cas no 116795-97-2 (Benzenemethanol,2-hydroxy-3-(1H-imidazol-5-ylmethyl)-)

Benzenemethanol,2-hydroxy-3-(1H-imidazol-5-ylmethyl)- structure
116795-97-2 structure
Product Name:Benzenemethanol,2-hydroxy-3-(1H-imidazol-5-ylmethyl)-
CAS No:116795-97-2
MF:C11H12N2O2
MW:204.225182533264
CID:140315
PubChem ID:65932
Update Time:2025-04-19

Benzenemethanol,2-hydroxy-3-(1H-imidazol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-hydroxy-3-(1H-imidazol-5-ylmethyl)-
    • 2-(hydroxymethyl)-6-(1H-imidazol-5-ylmethyl)phenol
    • 2-Hydroxy-3-(1H-imidazol-4-ylmethyl)benzenemethanol
    • 3-((1H-Imidazol-4-yl)methyl)-2-hydroxybenzenemethanol
    • Benzenemethanol, 2-hydroxy-3-(1H-imidazol-4-ylmethyl)-
    • Ledazerol
    • Ledazerol [INN]
    • Ledazerolum
    • Ledazerolum [INN-Latin]
    • UNII-P13OO3FPZB
    • 2-((1H-imidazol-4-yl)methyl)-6-(hydroxymethyl)phenol
    • NS00124339
    • SCHEMBL1230975
    • PGVXBSSEVQUMQM-UHFFFAOYSA-N
    • 5-(4-CHLOROPHENYL)-24-DIHYDRO-124-TR&
    • 2-Hydroxy-3-(imidazol-4-ylmethyl)benzyl alcohol
    • 2-hydroxy-3-[(1H-imidazol-4-yl)methyl]-benzenemethanol
    • 3-[(1H-imidazol-4-yl)methyl]-2-hydroxybenzenemethanol
    • CHEMBL2104355
    • 116795-97-2
    • DTXSID50151516
    • Q27285986
    • P13OO3FPZB
    • AKOS040752461
    • SCHEMBL8989308
    • Inchi: 1S/C11H12N2O2/c14-6-9-3-1-2-8(11(9)15)4-10-5-12-7-13-10/h1-3,5,7,14-15H,4,6H2,(H,12,13)
    • InChI Key: PGVXBSSEVQUMQM-UHFFFAOYSA-N
    • SMILES: OC1C(CO)=CC=CC=1CC1=CN=CN1

Computed Properties

  • Exact Mass: 204.08996
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.14
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